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Compound of Interest

Compound Name: Pivalolactone

Cat. No.: B016579 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

pivalolactone, a colorless liquid utilized in various research and development applications.

Adherence to these procedures is critical to ensure the safety of laboratory personnel and to

maintain environmental compliance. Pivalolactone is known to be unstable in water,

undergoing slow hydrolysis, and is considered a questionable carcinogen with experimental

tumorigenic and mutagenic data.[1][2]

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle pivalolactone within a

certified chemical fume hood to mitigate the risk of inhalation.[3] Appropriate Personal

Protective Equipment (PPE) is mandatory and includes, but is not limited to:

Gloves: Nitrile or butyl rubber gloves.[3]

Eye Protection: Chemical safety goggles and a face shield.[3]

Protective Clothing: A laboratory coat, long pants, and closed-toe shoes.[3]

An emergency eyewash station and safety shower must be readily accessible.[3]

II. Spill Management
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In the event of a pivalolactone spill, the following protocol should be immediately enacted:

Evacuate: Clear all non-essential personnel from the affected area.[3]

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[3]

Contain: For small spills, use an inert absorbent material such as dry lime, sand, or soda ash

to cover the liquid.[3][4]

Collect: Carefully gather the absorbed material into a sealable, labeled hazardous waste

container.[3] Contaminated clothing and absorbent paper should be sealed in a vapor-tight

plastic bag for eventual disposal.[1]

Decontaminate: Wash all contaminated surfaces first with 60-70% ethanol, followed by a

thorough washing with soap and water.[1] Do not re-enter the area until a safety officer has

verified it has been properly cleaned.[1]

III. Pivalolactone Disposal Procedure
Due to its reactivity with water, a primary method for the disposal of pivalolactone is through

chemical neutralization via hydrolysis. This process converts pivalolactone into less

hazardous compounds.

Experimental Protocol: Hydrolysis of Pivalolactone

Preparation: In a chemical fume hood, prepare a reaction vessel (e.g., a beaker or flask) of

appropriate size to accommodate the volume of pivalolactone waste with sufficient

headspace.

Dilution (Recommended): If the pivalolactone waste is concentrated, it is advisable to first

dilute it with cold water to a concentration of approximately 1-2%.[3] This helps to control the

reaction rate.

Neutralization: Slowly add a 10% sodium hydroxide (NaOH) solution to the diluted

pivalolactone waste while stirring. The hydrolysis of the ester will be accelerated under

these alkaline conditions.[3]
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Monitoring: Monitor the reaction. The hydrolysis of pivalolactone will yield 3-hydroxy-2,2-

dimethylpropanoic acid (pivalic acid, a non-toxic compound) and its corresponding sodium

salt.

Final pH Adjustment: Once the reaction is complete, neutralize the resulting solution to a pH

between 6 and 8 by adding a suitable acid (e.g., dilute hydrochloric acid) or base as needed.

[3]

Final Disposal: The neutralized solution can typically be disposed of down the drain with

copious amounts of water, in accordance with local regulations.[3] Always consult your

institution's specific guidelines for aqueous waste disposal.

IV. Data Presentation
The following table summarizes key quantitative data for pivalolactone:

Property Value

Molecular Weight 100.13 g/mol [2]

Density ~1.0 g/cm³ (Predicted)[2]

Melting Point -24.30 °C (Predicted)[2]

Boiling Point 51 °C @ 20 mmHg[2]

Solubility Soluble in Chloroform[2]

V. Pivalolactone Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

pivalolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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